57-50-1

Sucrose

In Stock

• CAS RN:
• 57-50-1

• Formula:
• C12H22O11

• InChI:
• InChI=1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1

• InChIKey:
• CZMRCDWAGMRECN-UGDNZRGBSA-N

• Useful in density gradient centrifugation for nucleic acid purification and as a carbohydrate source in cell culture.
  Sucrose, also known as cane sugar or saccharose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Sucrose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Sucrose has been found throughout most human tissues, and has also been detected in most biofluids, including blood, saliva, feces, and urine. Within the cell, sucrose is primarily located in the myelin sheath. Sucrose exists in all eukaryotes, ranging from yeast to humans. Sucrose participates in a number of enzymatic reactions. In particular, Sucrose and D-galactose can be biosynthesized from raffinose through the action of ...

2,2,2-trifluoro-N-(pyridin-2-yl)acetamide

• CAS RN:
• 457-50-1

• Formula:
• C7H5F3N2O

• InChI:
• InChI=1S/C7H5F3N2O/c8-7(9,10)6(13)12-5-3-1-2-4-11-5/h1-4H,(H,11,12,13)

• InChIKey:
• KUGLJYVDCCITGB-UHFFFAOYSA-N

• 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C7H5F3N2O and its molecular weight is 190.12 g/mol. The purity is usually 95%.

Iodo(2-~13~C)acetic acid

In Stock

• CAS RN:
• 55757-50-1

• Formula:
• C2H3IO2

• InChI:
• InChI=1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)/i1+1

• InChIKey:
• JDNTWHVOXJZDSN-OUBTZVSYSA-N

• Iodo(2-~13~C)acetic acid is a useful research compound. Its molecular formula is C2H3IO2 and its molecular weight is 186.941 g/mol. The purity is usually 95%.

N-(4-Formyl-3-methylphenyl)acetamide

In Stock

• CAS RN:
• 84257-50-1

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c1-7-5-10(11-8(2)13)4-3-9(7)6-12/h3-6H,1-2H3,(H,11,13)

• InChIKey:
• OQWBSIMVDHAYEQ-UHFFFAOYSA-N

• N-(4-Formyl-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.2 g/mol. The purity is usually 95%.

Trimethyl[3-({[(propan-2-yl)imino]methylidene}amino)propyl]azanium iodide

Usually In Stock

• CAS RN:
• 856357-50-1

• Formula:
• C10H22IN3

• InChI:
• InChI=1S/C10H22N3.HI/c1-10(2)12-9-11-7-6-8-13(3,4)5;/h10H,6-8H2,1-5H3;1H/q+1;/p-1

• InChIKey:
• RFKBEYSIQTZFEO-UHFFFAOYSA-M

• Trimethyl[3-({[(propan-2-yl)imino]methylidene}amino)propyl]azanium iodide is a useful research compound. Its molecular formula is C10H22IN3 and its molecular weight is 311.211. The purity is usually 95%.

3-methyl-7-{3-[(4-methylpyrimidin-2-yl)sulfanyl]propyl}-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Usually In Stock

• CAS RN:
• 893957-50-1

• Formula:
• C19H25N7O2S

• InChI:
• InChI=1S/C19H25N7O2S/c1-13-7-8-20-17(21-13)29-12-6-11-26-14-15(24(2)19(28)23-16(14)27)22-18(26)25-9-4-3-5-10-25/h7-8H,3-6,9-12H2,1-2H3,(H,23,27,28)

• InChIKey:
• VAYDNWMYVXKGAF-UHFFFAOYSA-N

• 3-methyl-7-{3-[(4-methylpyrimidin-2-yl)sulfanyl]propyl}-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C19H25N7O2S and its molecular weight is 415.52. The purity is usually 95%.

6-Hydroxy-4-methyl-2-(2-thienylmethylene)benzo[b]furan-3-one

In Stock

• CAS RN:
• 903857-50-1

• Formula:
• C14H10O3S

• InChI:
• InChI=1S/C14H10O3S/c1-8-5-9(15)6-11-13(8)14(16)12(17-11)7-10-3-2-4-18-10/h2-7,15H,1H3/b12-7-

• InChIKey:
• NUNSVCCALSYRDO-GHXNOFRVSA-N

• 6-Hydroxy-4-methyl-2-(2-thienylmethylene)benzo[b]furan-3-one is a useful research compound. Its molecular formula is C14H10O3S and its molecular weight is 258.29. The purity is usually 95%.

9-[4-(5,5-Dimethyl-1,3-dioxan-2-YL)butyryl]anthracene

In Stock

• CAS RN:
• 898757-50-1

• Formula:
• C24H26O3

• InChI:
• InChI=1S/C24H26O3/c1-24(2)15-26-22(27-16-24)13-7-12-21(25)23-19-10-5-3-8-17(19)14-18-9-4-6-11-20(18)23/h3-6,8-11,14,22H,7,12-13,15-16H2,1-2H3

• InChIKey:
• DSRMNCVXWFNTGU-UHFFFAOYSA-N

• 9-[4-(5,5-Dimethyl-1,3-dioxan-2-YL)butyryl]anthracene is a useful research compound. Its molecular formula is C24H26O3 and its molecular weight is 362.5 g/mol. The purity is usually 95%.

Pronapoleiferin

• CAS RN:
• 107657-50-1

• Formula:
• C12H21NO10S2

• InChI:
• InChI=1S/C12H21NO10S2/c1-2-3-6(15)4-8(13-23-25(19,20)21)24-12-11(18)10(17)9(16)7(5-14)22-12/h2,6-7,9-12,14-18H,1,3-5H2,(H,19,20,21)/b13-8-/t6-,7-,9-,10+,11-,12+/m1/s1

• InChIKey:
• ZEGLQSKFSKZGRO-UYRJXSGFSA-N

• Pronapoleiferin is a useful research compound. Its molecular formula is C12H21NO10S2 and its molecular weight is 403.417. The purity is usually 95%.

N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-phenylpropanamide

In Stock

• CAS RN:
• 1234857-50-1

• Formula:
• C16H24N2O3S

• InChI:
• InChI=1S/C16H24N2O3S/c1-22(20,21)18-11-9-15(10-12-18)13-17-16(19)8-7-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3,(H,17,19)

• InChIKey:
• YWNVDGWGGXRIRM-UHFFFAOYSA-N

• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C16H24N2O3S and its molecular weight is 324.44. The purity is usually 95%.

[3-Fluoro-1-(1-phenylethyl)pyrrolidin-3-yl]methanol

Usually In Stock

• CAS RN:
• 1823557-50-1

• Formula:
• C13H18FNO

• InChI:
• InChI=1S/C13H18FNO/c1-11(12-5-3-2-4-6-12)15-8-7-13(14,9-15)10-16/h2-6,11,16H,7-10H2,1H3

• InChIKey:
• FKNXOUBVUWLALA-UHFFFAOYSA-N

• [3-Fluoro-1-(1-phenylethyl)pyrrolidin-3-yl]methanol is a useful research compound. Its molecular formula is C13H18FNO and its molecular weight is 223.291. The purity is usually 95%.

4-[1-(4-Chlorophenyl)pyrrolidin-3-yl]piperidine

Usually In Stock

• CAS RN:
• 1894657-50-1

• Formula:
• C15H21ClN2

• InChI:
• InChI=1S/C15H21ClN2/c16-14-1-3-15(4-2-14)18-10-7-13(11-18)12-5-8-17-9-6-12/h1-4,12-13,17H,5-11H2

• InChIKey:
• XFDQGRHHANQEAJ-UHFFFAOYSA-N

• 4-[1-(4-Chlorophenyl)pyrrolidin-3-yl]piperidine is a useful research compound. Its molecular formula is C15H21ClN2 and its molecular weight is 264.8. The purity is usually 95%.

N-[3-Methyl-1-(2,2,2-trifluoroethyl)pyrazol-4-yl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-50-1

• Formula:
• C9H10F3N3O

• InChI:
• InChI=1S/C9H10F3N3O/c1-3-8(16)13-7-4-15(14-6(7)2)5-9(10,11)12/h3-4H,1,5H2,2H3,(H,13,16)

• InChIKey:
• RGFYJQRLASVFQQ-UHFFFAOYSA-N

• N-[3-Methyl-1-(2,2,2-trifluoroethyl)pyrazol-4-yl]prop-2-enamide is a useful research compound. Its molecular formula is C9H10F3N3O and its molecular weight is 233.194. The purity is usually 95%.

1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1001757-50-1

• Formula:
• C10H9ClFN3

• InChI:
• InChI=1S/C10H9ClFN3/c11-9-5-8(12)2-1-7(9)6-15-4-3-10(13)14-15/h1-5H,6H2,(H2,13,14)

• InChIKey:
• BNXVCDZOLBAURI-UHFFFAOYSA-N

• 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C10H9ClFN3 and its molecular weight is 225.65 g/mol. The purity is usually 95%.